Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Acibenzolar-S-methyl molecular docking
enzymatic targets

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acibenzolar-S-Methyl

CAS No.: 135158-54-2

Cat. No.: S517036

ASM Mechanism and Induced Defense Responses

ASM is a functional analog of salicylic acid (SA) that activates the Systemic Acquired Resistance (SAR)
pathway in plants [1]. It does not directly affect pathogens but "primes" the plant's own immune system,
leading to broad-spectrum resistance [1] [2]. The table below summarizes key proteins and compounds

induced by ASM treatment across various plants, contributing to disease and pest resistance:

. ) Functional Role in Pathogen/Pest
Plant Species Induced Proteins /| Compounds
Defense Affected

Apple (Malus Amaranthin-like lectins; (E,E)-a- Antibiosis & Rosy apple aphid
domestica) [3] farnesene antixenosis (repellent) (Dysaphis plantaginea)
Creeping HSP-20, PR-3, ATP synthase, Heat & drought stress Abiotic stress (Heat,
Bentgrass [4] Dehydrin tolerance Drought)
Maize (Zea Peroxidase (POX), Polyphenol Lignification, toxic Lesion nematode
mays) [5] Oxidase (PPO), Phenylalanine quinones, (Pratylenchus

ammonia-lyase (PAL), 3-1,3- phenylpropanoid brachyurus)

glucanase (GLU) pathway
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. . Functional Role in Pathogen/Pest
Plant Species Induced Proteins /| Compounds
Defense Affected
Arabidopsis PR1 proteins; SA & N- Antiviral Systemic Plantago asiatica
[2] hydroxypipecolic acid (NHP) Acquired Resistance mosaic virus (PIAMV)
pathway (SAR)
Pear (Pyrus PR1, PR2, PR3, PR5, PRS8 Antimicrobial, Fire blight (Erwinia
communis) [6] genes chitinase, glucanase amylovora); minor
activities effect on pear psylla

Experimental Workflow for Transcriptomic & Proteomic
Analysis
To provide context for the data in the table, the diagram below outlines a general experimental workflow

used in several studies to identify ASM-induced changes, such as those in apple and creeping bentgrass [3]

[4].
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« Insect life trait assays
« Pathogen/pest challenge tests
* Behavioral studies (e.g., EPG)

» Grow plants under controlled conditions
* Apply ASM via foliar spray

* Collect tissue (leaves, roots) at various
time points post-treatment

« Transcriptomics: RNA-Seq/qPCR
* Proteomics: Western Blot/Enzyme Assay
» Metabolomics: VOC/GC-MS profiling

Click to download full resolution via product page

The Salicylic Acid Signaling Pathway Activated by ASM

While the precise protein target of ASM is a subject of ongoing research, it is known to act within the
Salicylic Acid (SA) signaling pathway. The following diagram illustrates the current understanding of this

pathway and the points where ASM is believed to intervene, based on its functional similarity to SA [1] [2].
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Finding Molecular Docking Data

Based on the current search results, specific molecular docking studies for ASM are not readily available in

the public domain. To find this specialized information, you might consider these approaches:

e Use Specialized Scientific Databases: Deepen your search on platforms like PubMed, Google
Scholar, and SciFinder. Using more specific queries such as "Acibenzolar-S-methyl docking
simulation,” "BTH enzyme binding site,” or "NPRL1 protein ligand docking" may yield more targeted
results.
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e Explore Structural Biology Resources: Search the Protein Data Bank (PDB) for crystal structures
of potential ASM targets, such as NPR1 or other SA-binding proteins. These structures are often used
as a basis for docking studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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